Cas no 1613413-65-2 (methyl 4-cyclopropyl-2-fluorobenzoate)

• Product Name: methyl 4-cyclopropyl-2-fluorobenzoate
• CAS No: 1613413-65-2
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 4609153
• Update Time: 2025-06-12

methyl 4-cyclopropyl-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CYCLOPROPYL-2-FLUOROBENZOATE
• 186887
• Benzoic acid, 4-cyclopropyl-2-fluoro-, methyl ester
• methyl 4-cyclopropyl-2-fluorobenzoate

• Inchi： 1S/C11H11FO2/c1-14-11(13)9-5-4-8(6-10(9)12)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key： BZTJRZDYUFPZNF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2CC2)C=C1F

Additional information on methyl 4-cyclopropyl-2-fluorobenzoate

Recent Advances in the Application of Methyl 4-cyclopropyl-2-fluorobenzoate (CAS: 1613413-65-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-cyclopropyl-2-fluorobenzoate (CAS: 1613413-65-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research involving methyl 4-cyclopropyl-2-fluorobenzoate is its use in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of methyl 4-cyclopropyl-2-fluorobenzoate exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that this compound could play a pivotal role in the design of next-generation anticancer agents.

In addition to its applications in oncology, methyl 4-cyclopropyl-2-fluorobenzoate has also been investigated for its potential in treating inflammatory diseases. A recent preprint on bioRxiv detailed the compound's utility in the synthesis of small-molecule modulators of inflammatory signaling pathways. Researchers found that structural modifications of the compound led to enhanced binding affinity for key proteins involved in the NF-κB pathway, a critical regulator of inflammation. This research opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthetic accessibility of methyl 4-cyclopropyl-2-fluorobenzoate has also been a focus of recent investigations. A 2024 paper in Organic Letters described an optimized, scalable synthesis route for this compound, highlighting its cost-effectiveness and high yield. The authors emphasized the importance of this advancement for large-scale pharmaceutical production, as it addresses previous challenges related to purity and yield. This development is particularly relevant for industrial applications, where efficient synthesis methods are crucial for meeting the demands of drug development pipelines.

Looking ahead, the potential applications of methyl 4-cyclopropyl-2-fluorobenzoate appear promising. Ongoing research is exploring its use in the development of radiopharmaceuticals, where its fluorine moiety could be leveraged for positron emission tomography (PET) imaging. Preliminary results from a multi-center clinical trial suggest that fluorinated derivatives of this compound may serve as effective tracers for tumor imaging, offering improved specificity compared to existing agents. These findings underscore the compound's versatility and its potential to impact multiple areas of pharmaceutical research.

In conclusion, methyl 4-cyclopropyl-2-fluorobenzoate (CAS: 1613413-65-2) represents a valuable tool in modern drug discovery and chemical biology. Its diverse applications, ranging from kinase inhibitor development to inflammatory disease treatment and diagnostic imaging, highlight its significance in the field. As research continues to uncover new uses for this compound, it is likely to remain a focal point of pharmaceutical innovation in the coming years. Future studies should focus on further elucidating its mechanism of action and exploring additional therapeutic indications to fully realize its potential.